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Compound of Interest

Compound Name: Meconin

Cat. No.: B138656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of meconin, a naturally

occurring lactone found in opium and a metabolite of the antitussive drug noscapine.

Understanding the solubility of meconin in various solvents is crucial for its extraction,

purification, analysis, and formulation in pharmaceutical and research settings. This document

presents quantitative solubility data, detailed experimental protocols for solubility determination,

and a visual representation of the experimental workflow.

Core Data: Meconin Solubility
The solubility of meconin has been determined in a range of solvents. The following table

summarizes the available quantitative data. For ease of comparison, all solubility values have

been standardized to mg/mL.
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Solvent Temperature
Solubility
(mg/mL)

Molar
Solubility (M)

Reference

Water (cold) Not Specified
~1.43 (1 in 700

parts)
~0.0074 [1]

Water (boiling) 100 °C
~45.45 (1 in 22

parts)
~0.234 [1]

Water 25 °C 2.5 0.0129 [2]

Ethanol Not Specified 10 0.0515 [3][4]

Dimethyl

Sulfoxide

(DMSO)

Not Specified 55 0.2832 [3]

Dimethylformami

de (DMF)
Not Specified 30 0.1545 [3][4]

DMSO:PBS (pH

7.2) (1:1)
Not Specified 0.5 0.0026 [3][4]

Chloroform Not Specified Soluble - [1][5][6]

Benzene Not Specified Soluble - [1]

Ether Not Specified Soluble - [1]

Glacial Acetic

Acid
Not Specified Soluble - [1]

Ethyl Acetate Not Specified Slightly Soluble - [6]

Note: "Soluble" indicates that while quantitative data is not provided in the cited sources,

meconin is described as being soluble in that solvent. The molar solubility was calculated

using meconin's molecular weight of 194.18 g/mol .[2]

Experimental Protocols for Solubility Determination
Accurate and reproducible solubility data is fundamental for scientific research and drug

development. The following are detailed methodologies for determining the solubility of
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meconin.

Method 1: Shake-Flask Method (Thermodynamic
Solubility)
This gravimetric method is considered the gold standard for determining thermodynamic

solubility due to its high accuracy.[7][8]

Materials:

Meconin (crystalline solid, purity ≥95%)

Solvent of interest (analytical grade)

Thermostatically controlled shaker or incubator

Analytical balance (readable to at least 0.1 mg)

Vials with screw caps

Centrifuge

Syringe filters (0.45 µm)

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of meconin to a known

volume of the solvent in a sealed vial. The excess solid should be clearly visible.

Equilibration: Place the vials in a thermostatically controlled shaker set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the samples for a sufficient period (typically 24-72

hours) to ensure equilibrium is reached.[8]

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature to allow the excess solid to settle. Centrifuge the vials to further separate the

solid from the supernatant.
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Sample Withdrawal and Dilution: Carefully withdraw a known volume of the clear

supernatant using a pipette. To avoid disturbing the solid, it is advisable to take the sample

from the upper portion of the liquid. Dilute the withdrawn sample with a known volume of the

solvent to a concentration suitable for the chosen analytical method.

Quantification: Determine the concentration of meconin in the diluted sample using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection or UV-Vis spectrophotometry.

Solubility Calculation: Calculate the solubility of meconin in the original saturated solution by

taking into account the dilution factor.

Method 2: UV-Vis Spectrophotometry
This method offers a more rapid determination of solubility and is suitable for compounds like

meconin that possess a chromophore.[9]

Materials:

Meconin

Solvent of interest (HPLC grade)

UV-Vis Spectrophotometer

Calibrated volumetric flasks and pipettes

Syringe filters (0.45 µm)

Thermostatically controlled shaker

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of meconin with

known concentrations in the solvent of interest.

Generation of Calibration Curve: Measure the absorbance of the standard solutions at the

wavelength of maximum absorbance (λmax) for meconin. Plot a calibration curve of
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absorbance versus concentration.

Sample Equilibration: Prepare a saturated solution of meconin in the solvent as described in

the shake-flask method (Steps 1-3).

Sample Dilution: Withdraw a known volume of the clear supernatant and dilute it with a

known volume of the solvent to ensure the absorbance falls within the linear range of the

calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted sample at the λmax.

Concentration Determination: Use the calibration curve to determine the concentration of

meconin in the diluted sample.

Solubility Calculation: Calculate the solubility in the original saturated solution, accounting for

the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

compound using the shake-flask method followed by analytical quantification.

Preparation Equilibration Phase Separation Analysis

Weigh Excess Meconin Add Solvent
Step 1 Shake at Constant Temp

(24-72h)
Step 2 CentrifugeStep 3 Withdraw SupernatantStep 4 Dilute Sample

Step 5
Quantify (e.g., HPLC)

Step 6
Calculate Solubility

Step 7

Click to download full resolution via product page

General workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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